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Compound of Interest

Compound Name:

1,4-Bis(2-

hydroxyhexafluoroisopropyl)benze

ne

Cat. No.: B156815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,4-Bis(2-
hydroxyhexafluoroisopropyl)benzene, a fluorinated aromatic compound with significant

applications in materials science and potential as a versatile building block in organic

synthesis. This document consolidates its known synonyms, chemical and physical properties,

and outlines a key synthetic application, offering valuable insights for professionals in research

and development.

Chemical Identity and Synonyms
1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene is known by several alternative names in

scientific literature and commercial catalogs. A comprehensive list of these synonyms is

provided below to aid in literature searches and material sourcing.

Table 1: Synonyms and Identifiers for 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene
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Identifier Type Identifier

IUPAC Name

1,1,1,3,3,3-hexafluoro-2-[4-(1,1,1,3,3,3-

hexafluoro-2-hydroxypropan-2-yl)phenyl]propan-

2-ol[1]

CAS Number 1992-15-0[1]

Common Abbreviation 1,4-HFAB[2]

Alternative Names 1,4-Bis(hexafluoro-α-hydroxyisopropyl)benzene

1,4-Bis(2-hydroxyhexafluoro-2-propyl)benzene

1,4-Bis(hexafluoro-2-hydroxy-2-propyl)benzene

1,4-bis(alpha-

hydroxyhexafluoroisopropyl)benzene

2,2'-(1,4-Phenylene)bis(1,1,1,3,3,3-

hexafluoropropan-2-ol)

Molecular Formula C₁₂H₆F₁₂O₂[1]

Physicochemical Properties
The unique properties of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene, largely dictated by

its high fluorine content, make it a valuable component in the synthesis of advanced materials.

Table 2: Physicochemical Data of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene
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Property Value

Molecular Weight 410.16 g/mol

Appearance White to almost white powder or crystalline solid

Melting Point 83-85 °C

Boiling Point 99-100 °C at 20 mmHg

Density 1.638 g/cm³

pKa (Predicted) 8.60 ± 0.15

Applications in Materials Science
The primary application of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene lies in the field of

polymer chemistry, particularly in the development of materials for microlithography. Its

incorporation into polymer backbones can significantly enhance properties such as thermal

stability and optical transparency at specific wavelengths.

It serves as a monomer for the synthesis of specialty polymers, including poly(acrylates) and

poly(arylene ether)s. For instance, it is a precursor to acrylic monomers used in the formulation

of photoresists for 157 nm microlithography. The presence of the hexafluoroisopropanol groups

contributes to the low optical density of the resulting polymers at this wavelength.

Experimental Protocol: Synthesis of an Acrylic
Monomer
The following section outlines a two-step synthesis for an acrylic monomer derived from 1,4-
Bis(2-hydroxyhexafluoroisopropyl)benzene, as described in the literature for

microlithography applications. It is important to note that this represents a general synthetic

route, and specific laboratory-validated protocols with precise reagent quantities and reaction

conditions were not available in the surveyed literature.

Step 1: Reduction of the Aromatic Ring
The initial step involves the reduction of the central benzene ring of 1,4-Bis(2-
hydroxyhexafluoroisopropyl)benzene to the corresponding cyclohexane derivative. This
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transformation is crucial for improving the transparency of the final polymer in the deep UV

region.

Step 1: Reduction
Step 2: Acrylation

1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene Reduced Cyclohexane Intermediate

Reduction
(e.g., Catalytic Hydrogenation) Final Acrylic Monomer

Reaction with
(meth)acryloyl chloride

(after treatment with n-butyllithium)

Click to download full resolution via product page

Synthetic workflow for the acrylic monomer.

Step 2: Acrylation of the Cyclohexane Derivative
Following the reduction, the resulting cyclohexane diol is functionalized with (meth)acryloyl

groups. This is typically achieved by deprotonation of the hydroxyl groups with a strong base

like n-butyllithium, followed by reaction with (meth)acryloyl chloride. The resulting monomer

contains twelve fluorine atoms and a hexafluoroisopropanol group, making it suitable for

polymerization into photoresist materials.

Biological Activity and Drug Development Potential
While the high fluorine content of 1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene suggests

potential applications in medicinal chemistry—as fluorine substitution can enhance metabolic

stability and binding affinity of drug candidates—there is currently a lack of specific studies

detailing its biological activity. The available literature primarily focuses on its utility in materials

science. Further research is required to explore its potential in drug design and development.

Due to the absence of specific data on its interaction with biological systems, no signaling

pathway diagrams can be provided at this time.

Conclusion
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1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene is a highly fluorinated compound with

established applications as a monomer in the synthesis of advanced polymers for the

microelectronics industry. Its unique physicochemical properties make it a subject of interest for

further research in materials science. While its potential in drug development remains largely

unexplored, its structure presents opportunities for the synthesis of novel fluorinated molecules

with potential biological activity. This guide provides a foundational understanding of this

compound for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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